4-Piperidinone, 2,2,6,6-tetramethyl-, oxime, monohydrochloride

Description

4-Piperidinone, 2,2,6,6-tetramethyl-, oxime, monohydrochloride is a chemical compound with the molecular formula C₉H₁₉ClN₂O and a molecular weight of approximately 206.71 g/mol. It is a hydrochloride salt of the oxime derivative of 2,2,6,6-tetramethyl-4-piperidinone, characterized by a piperidine ring structure. This compound is utilized in scientific research and organic synthesis . The synthesis of 4-Piperidinone, 2,2,6,6-tetramethyl-, oxime, monohydrochloride typically involves a multi-step process that allows for the production of high-purity compounds suitable for research and industrial applications.

This compound has several applications, including uses as a versatile reagent in organic synthesis for forming nitrogen-containing compounds, which are important in pharmaceuticals and agrochemicals . It can act as a ligand in coordination chemistry, forming stable complexes with transition metals for catalysis and material science, and as a stabilizer in polymer production, enhancing thermal and oxidative stability . Furthermore, it is employed in analytical methods for detecting and quantifying metal ions and has potential applications in drug formulation to enhance the solubility and bioavailability of active pharmaceutical ingredients .

Structurally similar compounds include 2,2-Dimethyl-4-piperidone, which has a similar piperidine ring but lacks the oxime functionality. Another related compound is Tempoxime Hydrochloride, an oxime derivative that exhibits distinct biological activity. These comparisons highlight the unique chemical structure and potential applications of 4-Piperidinone, 2,2,6,6-tetramethyl-, oxime, monohydrochloride.

• CAS No.: 63467-53-8
• Product Name: 4-Piperidinone, 2,2,6,6-tetramethyl-, oxime, monohydrochloride
• Molecular Formula: C9H19ClN2O
• Molecular Weight: 206.71 g/mol
• IUPAC Name: N-(2,2,6,6-tetramethylpiperidin-4-ylidene)hydroxylamine;hydrochloride
• Standard InChI: InChI=1S/C9H18N2O.ClH/c1-8(2)5-7(10-12)6-9(3,4)11-8;/h11-12H,5-6H2,1-4H3;1H
• Standard InChIKey: PMDFGKBTEGXYED-UHFFFAOYSA-N
• SMILES: CC1(CC(=NO)CC(N1)(C)C)C.Cl
• Canonical SMILES: CC1(CC(=NO)CC(N1)(C)C)C.Cl
• Synonyms: 2,2,6,6-tetramethylpiperidone-4 oxime hydrochloride.
• Reference: - Brehteric et al., Nature (1959). 184:1707-1709- Lutz et al., J. Org. Chem. (1962) 27(5):1695-1703- Akhmedkhodzhaeva Kh.S. et al. in Farmakol. alkaloidov ikh proizvod., 1972, Ed. Sultanov M.B., Fan, Tashkent, USSR. 156-162- Vezen A.E. et al., Dokl. Akad. Nauk Tadzh.SS (1985). CA 104:122584. 28 (6): 350-351
• PubChem Compound: 113266
• Last Modified: Sep 13 2023